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Compound of Interest

tert-Butyl 1-
Compound Name:

allylhydrazinecarboxylate

Cat. No.: B153078

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of tert-Butyl 1-allylhydrazinecarboxylate, a versatile reagent in
organic synthesis. The information is curated for professionals in research and development,
particularly in the pharmaceutical and chemical industries.

Core Chemical Properties

tert-Butyl 1-allylhydrazinecarboxylate, also known by its synonym 1-Allyl-1-Boc-hydrazine, is
a mono-protected hydrazine derivative. The presence of the tert-butoxycarbonyl (Boc)
protecting group allows for selective functionalization at the unsubstituted nitrogen atom,
making it a valuable building block in the synthesis of more complex molecules.[1]

Below is a summary of its key quantitative and qualitative data.
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Property Value Reference(s)
Molecular Weight 172.22 g/mol [2]
Chemical Formula CsH16N20:2 [2]
CAS Number 21075-86-5 [2]
tert-butyl N-amino-N-prop-2-
IUPAC Name
enylcarbamate
1-allyl-1-tert-
butoxycarbonylhydrazine, Eos-
61126, N-Allyl-
Synonyms ) ) ) [2]
hydrazinecarboxylic acid tert-
butyl ester, 1-Boc-1-
allylhydrazine
SMILES CC(C)(C)OC(=O)N(CC=C)N [2]
) Commercially available in
Purity [2]

purities of 98%

Predicted Melting Point

2258+ 33.0°C

[2]

Predicted Flash Point

90.4+25.4°C

[2]

Predicted Density

1.012 £ 0.06 g/cm3

[2]

Synthetic Experimental Protocol

The synthesis of tert-Butyl 1-allylhydrazinecarboxylate is typically achieved through the

selective N-alkylation of a protected hydrazine, such as tert-butyl carbazate, with an allyl halide.

This method prevents over-alkylation, which can be a significant issue when using unprotected

hydrazine.[3][4] The following protocol is a generalized procedure based on established

methods for the mono-alkylation of Boc-protected hydrazines.[3][5]

Objective: To synthesize tert-Butyl 1-allylhydrazinecarboxylate via N-alkylation of tert-butyl

carbazate.

Materials:
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« tert-Butyl carbazate (Boc-hydrazine)

e Allyl bromide

e Anhydrous acetonitrile or tetrahydrofuran

e Aninorganic base (e.g., potassium carbonate)

e Anhydrous magnesium sulfate

¢ Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

e Deionized water

Procedure:

e Reaction Setup: To a solution of tert-butyl carbazate (1.0 equivalent) in anhydrous
acetonitrile, add potassium carbonate (1.5 equivalents).

» Addition of Alkylating Agent: Slowly add allyl bromide (1.05 equivalents) to the stirred
suspension at room temperature.

e Reaction Monitoring: The reaction mixture is stirred at room temperature and monitored by
thin-layer chromatography (TLC) until the starting material is consumed.

o Work-up:

o Filter the reaction mixture to remove the inorganic base.

o Concentrate the filtrate under reduced pressure.

o Dissolve the residue in ethyl acetate and wash with brine (saturated NaCl solution).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo
to obtain the crude product.

 Purification: The crude tert-Butyl 1-allylhydrazinecarboxylate can be purified by column
chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to
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yield the final product as a viscous liquid.[3]

Synthetic Workflow Visualization

The synthesis of tert-Butyl 1-allylhydrazinecarboxylate involves a straightforward two-step
conceptual process starting from hydrazine, or a one-step alkylation from commercially
available tert-butyl carbazate. The workflow diagram below illustrates the latter, more direct,
synthetic approach.

Reactants

Base (K2CO3)
tert-Butyl carbazate Solvent (CH:CN) Process Product
Alkylatio Purification tert-Butyl 1-allylhydrazinecarboxylate
Allyl Bromide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl 1-
allylhydrazinecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153078#molecular-weight-of-tert-butyl-1-
allylnydrazinecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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